![molecular formula C22H26FN3O5S B2811470 N1-(4-fluorophenyl)-N2-(2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide CAS No. 898415-49-1](/img/structure/B2811470.png)
N1-(4-fluorophenyl)-N2-(2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Application in Imaging Studies
The compound's relevance to scientific research primarily involves its potential in medical imaging, particularly in positron emission tomography (PET) to study brain receptors. For example, the synthesis of radiolabeled compounds, including those with structural similarities to N1-(4-fluorophenyl)-N2-(2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide, has demonstrated feasibility for studying cannabinoid receptors in the brain. This is evidenced by the synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide ([18F] NIDA-42033) with potential as a radiotracer for CB1 cannabinoid receptors, highlighting its use in neurological research and the development of diagnostic tools for neurodegenerative diseases (Katoch-Rouse & Horti, 2003).
Antiallergy and Anticancer Applications
The chemical's structure has been explored for potential antiallergy and anticancer applications. Analogues similar to this compound have demonstrated potent activity in assays designed to detect compounds with antiallergic activity. For instance, 1-[4-[3-[4-[bis(4-fluorophenyl)hydroxymethyl]-1-piperidinyl] propoxy]-3-methoxyphenyl]ethanone showed more potent activity than established antiallergy drugs in the passive foot anaphylaxis assay, an IgE-mediated model (Walsh, Franzyshen, & Yanni, 1989). Furthermore, derivatives have been synthesized and evaluated as anticancer agents, with some showing promising activity against cancer cell lines, underscoring the potential of such compounds in oncological research (Rehman et al., 2018).
Neuropharmacological Research
Compounds structurally related to this compound have been investigated for their neuropharmacological properties. Studies have explored their potential as ligands for various neurotransmitter receptors and transporters, indicating possible applications in understanding and treating psychiatric and neurological disorders. For instance, analogues showing high affinity for dopamine transporters suggest utility in addiction studies and the development of treatments for cocaine dependence (Dutta, Xu, & Reith, 1998).
Development of Diagnostic and Therapeutic Agents
The exploration of this compound and its analogues extends to the development of diagnostic agents and therapeutics. Radiolabeled analogues for PET imaging of serotonin 5-HT(1A) receptors have been synthesized, offering tools for diagnosing and studying neuropsychiatric disorders (García et al., 2014). Additionally, its derivatives have been assessed as enzyme inhibitors with potential therapeutic applications in inflammation and cancer, further demonstrating the chemical's versatility in drug development (Venkatesan et al., 2004).
properties
IUPAC Name |
N'-(4-fluorophenyl)-N-[2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26FN3O5S/c1-31-19-9-11-20(12-10-19)32(29,30)26-15-3-2-4-18(26)13-14-24-21(27)22(28)25-17-7-5-16(23)6-8-17/h5-12,18H,2-4,13-15H2,1H3,(H,24,27)(H,25,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXHPCCWBFXZQHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26FN3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.